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Compound of Interest

Compound Name: Vaginatin

Cat. No.: B577138

Disclaimer: The term "Vaginatin" did not yield any relevant results in chemical and safety
databases. This document assumes the intended substance is Valinomycin, a potent antibiotic
and potassium ionophore. Researchers, scientists, and drug development professionals should
always verify the identity of a chemical using its CAS number with a current Safety Data Sheet
(SDS) before handling or disposal.

Valinomycin is classified as acutely toxic and is fatal if swallowed or in contact with skin.[1][2][3]
Extreme caution and adherence to strict safety protocols are mandatory when handling and
disposing of this compound. This guide provides essential safety and logistical information for
the proper disposal of Valinomycin.

Hazard Summary

o Acute Toxicity: Fatal if swallowed or in contact with skin (GHS Category 1).[1][3]

o Personal Protective Equipment (PPE): Wear protective gloves, protective clothing, eye
protection, and face protection.[2]

e Handling: Do not get in eyes, on skin, or on clothing. Wash thoroughly after handling. Do not
eat, drink, or smoke when using this product.[1][2][3]

Quantitative Data: Chemical and Physical Properties

The following table summarizes key quantitative data for Valinomycin.
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Property Value Source
CAS Number 2001-95-8 [1114]
Molecular Formula Cs4H90N6O1s [5]
Molecular Weight 1111.3 g/mol [5]
Appearance Solid [1]
Melting Point 186-187 °C [1]

UN Number 2811 [1112]
Hazard Class 6.1 (Poisonous material) [2][6]
Packing Group | (Great danger) [2][7]

Experimental Protocols: Disposal Procedures

The disposal of Valinomycin must be conducted in accordance with federal, state, and local
environmental control regulations.[6] This material should be disposed of as hazardous waste.

Step-by-Step Disposal Guide:
o Waste Identification and Collection:

o Collect waste Valinomycin, including contaminated materials (e.g., gloves, weighing paper,
pipette tips), in a dedicated, clearly labeled, and sealed container.

o The container should be suitable for toxic solid waste and stored in a designated
hazardous waste accumulation area.

e Spill Management:
o Minor Spills:
» Avoid breathing dust and contact with skin and eyes.[8]

» Wear appropriate PPE, including a dust respirator.[8]

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://cdn.caymanchem.com/cdn/msds/10009152m.pdf
https://www.chemicalbook.com/msds/valinomycin.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Valinomycin
https://pubchem.ncbi.nlm.nih.gov/compound/Valinomycin
https://cdn.caymanchem.com/cdn/msds/10009152m.pdf
https://cdn.caymanchem.com/cdn/msds/10009152m.pdf
https://cdn.caymanchem.com/cdn/msds/10009152m.pdf
https://www.fishersci.com/store/msds?partNumber=AC385120100&productDescription=VALINOMYCIN%2C+90%25+10MG&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC385120100&productDescription=VALINOMYCIN%2C+90%25+10MG&vendorId=VN00032119&countryCode=US&language=en
https://www.bio.vu.nl/~microb/Protocols/chemicals/MSDS/valinomycin.pdf
https://www.fishersci.com/store/msds?partNumber=AC385120100&productDescription=VALINOMYCIN%2C+90%25+10MG&vendorId=VN00032119&countryCode=US&language=en
https://sitem.herts.ac.uk/aeru/bpdb/Reports/2586.htm
https://www.bio.vu.nl/~microb/Protocols/chemicals/MSDS/valinomycin.pdf
https://datasheets.scbt.com/sc-200991.pdf
https://datasheets.scbt.com/sc-200991.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b577138?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

» Use dry clean-up procedures to avoid generating dust.[3]

= Sweep up the material and place it into a suitable container for disposal.[2]

o Major Spills:

Evacuate the area and move upwind.[8]

Alert emergency responders.[8]

Prevent spillage from entering drains or water courses.[8]

Contain the spill with sand, earth, or vermiculite.[8]

Collect the spilled material into labeled containers for disposal.[8]

e Decontamination:
o Decontaminate all surfaces and equipment that have come into contact with Valinomycin.
o Wash the spill site after material pickup is complete.[9]
o Remove and wash all contaminated clothing before reuse.[2][3]
» Final Disposal:
o Dispose of the waste container through an approved hazardous waste disposal plant.[2]

o Ensure that the disposal is fully documented and complies with all institutional and
regulatory requirements.

Logical Workflow for Valinomycin Disposal

The following diagram illustrates the decision-making process and procedural flow for the safe
disposal of Valinomycin.
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Valinomycin Disposal Workflow

Start: Valinomycin Waste Generated

Don Appropriate PPE
(Gloves, Lab Coat, Eye Protection)

Assess Situation:
Routine Waste or Spill?

Spill Event

Routine Waste Collection:
Place in labeled, sealed
hazardous waste container.

Assess Spill Size

Minor Spill:
Use dry cleanup methods.
Collect in waste container.

l

Decontaminate Work Area,
Equipment, and PPE

.

Store Waste Container in
Designated Accumulation Area

Major Spill:
Evacuate and notify EHS.
Contain with inert material.

Dispose of Waste via
Approved Hazardous Waste Vendor

End: Disposal Complete

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of Valinomycin waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b577138?utm_src=pdf-custom-synthesis
https://cdn.caymanchem.com/cdn/msds/10009152m.pdf
https://www.fishersci.com/store/msds?partNumber=AC385120100&productDescription=VALINOMYCIN%2C+90%25+10MG&vendorId=VN00032119&countryCode=US&language=en
https://www.sigmaaldrich.com/US/en/sds/SIGMA/V0627
https://www.chemicalbook.com/msds/valinomycin.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Valinomycin
https://www.bio.vu.nl/~microb/Protocols/chemicals/MSDS/valinomycin.pdf
https://sitem.herts.ac.uk/aeru/bpdb/Reports/2586.htm
https://datasheets.scbt.com/sc-200991.pdf
https://agscientific.com/system/product_documents/V-1013%2C%20Valinomycin%2C%20SDS%202022_r01_2.pdf
https://www.benchchem.com/product/b577138#vaginatin-proper-disposal-procedures
https://www.benchchem.com/product/b577138#vaginatin-proper-disposal-procedures
https://www.benchchem.com/product/b577138#vaginatin-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b577138?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b577138?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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